![molecular formula C11H13N3O3S2 B216506 N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-4-methylbenzenesulfonamide](/img/structure/B216506.png)
N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-4-methylbenzenesulfonamide
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Overview
Description
N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-4-methylbenzenesulfonamide, also known as MTSEA, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. MTSEA is a sulfonamide derivative that contains a 1,3,4-thiadiazole ring, which makes it a potent inhibitor of various enzymes and proteins.
Mechanism of Action
N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-4-methylbenzenesulfonamide exerts its effects through covalent modification of cysteine residues in proteins. The sulfonamide group in this compound reacts with the thiol group of cysteine residues, forming a covalent bond. This modification can lead to changes in protein conformation, activity, and function. This compound can also be used to crosslink proteins, which can provide insights into protein-protein interactions.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been used to modulate the activity of ion channels, transporters, and receptors. This compound has also been used to study the function of enzymes involved in various biological processes, such as metabolism, signal transduction, and gene expression. This compound has been shown to have both inhibitory and stimulatory effects on protein function, depending on the specific protein and the site of modification.
Advantages and Limitations for Lab Experiments
N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-4-methylbenzenesulfonamide is a versatile reagent that can be used to study a wide range of proteins and enzymes. It is relatively easy to synthesize and purify, and can be used in a variety of experimental conditions. However, this compound has some limitations in lab experiments. It can modify multiple cysteine residues in a protein, which can lead to non-specific effects. This compound can also be toxic to cells at high concentrations, which can limit its usefulness in some experiments.
Future Directions
N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-4-methylbenzenesulfonamide has significant potential for future research. It can be used to study the function of a wide range of proteins and enzymes, and can provide insights into the mechanisms of various biological processes. Some potential future directions for research on this compound include:
1. Developing more specific and selective reagents for protein modification
2. Studying the effects of this compound on protein-protein interactions
3. Investigating the potential therapeutic applications of this compound in various diseases
4. Developing new methods for the synthesis and purification of this compound
5. Exploring the use of this compound in drug discovery and development.
Conclusion:
In conclusion, this compound is a versatile and potent reagent that has significant potential for scientific research. Its ability to modify cysteine residues in proteins makes it a valuable tool for studying the structure and function of proteins, and for elucidating the mechanisms of various biological processes. While there are some limitations to its use, this compound remains a valuable reagent for researchers in a wide range of fields.
Synthesis Methods
N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-4-methylbenzenesulfonamide can be synthesized using a simple and straightforward method. The synthesis involves the reaction of 4-methylbenzenesulfonyl chloride with 2-amino-5-(methoxymethyl)-1,3,4-thiadiazole in the presence of a base such as triethylamine. The reaction proceeds under mild conditions and yields a high purity product. The synthesized this compound can be further purified using column chromatography or recrystallization.
Scientific Research Applications
N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-4-methylbenzenesulfonamide has been extensively used in scientific research due to its ability to modify proteins and enzymes. It is commonly used as a reagent to study the structure and function of proteins, and to elucidate the mechanisms of various biological processes. This compound has been used to modify cysteine residues in proteins, which can lead to changes in protein conformation and activity. This compound has also been used to study the function of ion channels, transporters, and receptors.
properties
Molecular Formula |
C11H13N3O3S2 |
---|---|
Molecular Weight |
299.4 g/mol |
IUPAC Name |
N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-4-methylbenzenesulfonamide |
InChI |
InChI=1S/C11H13N3O3S2/c1-8-3-5-9(6-4-8)19(15,16)14-11-13-12-10(18-11)7-17-2/h3-6H,7H2,1-2H3,(H,13,14) |
InChI Key |
LRHAYVFBRKDCDI-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NC2=NN=C(S2)COC |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NC2=NN=C(S2)COC |
Origin of Product |
United States |
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